2-Cyano-3-amino-5-phenyl-6-methyl-pyrazine

• Molecular Formula: C12H10N4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 3-amino-6-methyl-5-phenylpyrazine-2-carbonitrile
• InChI: InChI=1S/C12H10N4/c1-8-11(9-5-3-2-4-6-9)16-12(14)10(7-13)15-8/h2-6H,1H3,(H2,14,16)
• InChI Key: LNIIQEPZUHNGPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=N1)C#N)N)C2=CC=CC=C2

Description

2-Cyano-3-amino-5-phenyl-6-methyl-pyrazine is a useful research compound. Its molecular formula is C12H10N4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reactor provided with a stirring device, a bromine feed and a calcium chloride tube is filled with 1.42 parts of 1,1-dicyano-3-methyl-4-morpholino-4-phenyl-2-aza-1,3-butadiene in 20 parts by volume of dry methylene chloride. 0.34 parts by weight of ammonia in the form of a methanolic solution are added at -30°C. over a period of 4 days. After evaporation of the solvents in vacuo and recrystallisation of the crude product from methanol, 0.95 parts of 2-cyano-3-amino-5-phenyl-6-methyl-pyrazine are obtained in a field of 91% with respect to the starting azadiene.